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Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922

An In-depth Technical Guide on the Core Properties and Applications of Acid Green 12

This technical guide provides a comprehensive overview of Acid Green 12, a synthetic dye
with established industrial applications. The information is tailored for researchers, scientists,
and drug development professionals, focusing on its chemical identity and summarizing the
available scientific literature regarding its use.

Core Chemical and Physical Data

Acid Green 12 is primarily used as a colorant in the manufacturing of textiles, leather, and
paper.[1] Its chemical and physical properties are summarized below. There is some conflicting
information in various online databases regarding its precise molecular formula and weight.
The data presented here is based on the most consistent information associated with its CAS
Registry Number.
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Property Value Reference
CAS Registry Number 10241-21-1 [1]
Molecular Formula C16H11NaNaOeS [1]
Molecular Weight 410.34 g/mol
Synonyms Acid Complex Green B, Acid

Green BLN
Physical Appearance Dark green powder
Solubility Soluble in water and ethanol

Applications and Biological Activity

The primary application of Acid Green 12 is in industrial dyeing processes for materials such
as wool, silk, and polyamide fabrics. While dyes, as a general class of molecules, are utilized in
various biological and medical research applications, there is a notable lack of specific data in
the scientific literature regarding the use of Acid Green 12 in biological signaling pathways or
as a tool in drug development research. Searches for its involvement in specific cellular
mechanisms, in vitro or in vivo experimental protocols, or detailed toxicological studies relevant
to pharmaceutical development did not yield specific results.

One study focused on the bioremediation of a related dye, Reactive Green 12, highlighting its
environmental aspects rather than its utility in biomedical research. General toxicological
information for acid dyes suggests that they may cause irritation, and some related compounds
have been studied for mutagenic potential. However, specific, detailed experimental protocols
for assessing the biological activity of Acid Green 12 are not readily available in the public
domain.

Logical Workflow for Industrial Application

The following diagram illustrates a simplified, logical workflow for the primary industrial
application of Acid Green 12.
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Experimental Protocols

Detailed experimental protocols for the use of Acid Green 12 in biological research, such as in
vitro assays or in vivo studies, are not well-documented in the available scientific literature. The
primary protocols associated with this dye relate to its industrial application in dyeing
processes. These protocols are typically proprietary to the manufacturing entities and are not
published in academic journals.

For researchers interested in the potential biological applications of this molecule, it would be
necessary to develop and validate novel experimental protocols. This would likely involve
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preliminary in vitro studies to assess cytotoxicity and any potential biological activity.

Conclusion

Acid Green 12 is a well-characterized industrial dye with a defined chemical identity. While its
applications in the textile and materials industries are established, its role in biological and
pharmaceutical research is not currently supported by the scientific literature. For professionals
in drug development and life sciences, this indicates that Acid Green 12 is not a standard tool
for biological research, and its use in such contexts would require foundational investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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